1-Benzyl-5-chloro-2-methyl-1H-indole-3-carbonitrile

• CAS No.: 922184-66-5
• Molecular Formula: C17H13ClN2
• Molecular Weight: 280.7 g/mol
• IUPAC Name: 1-benzyl-5-chloro-2-methylindole-3-carbonitrile
• InChI: InChI=1S/C17H13ClN2/c1-12-16(10-19)15-9-14(18)7-8-17(15)20(12)11-13-5-3-2-4-6-13/h2-9H,11H2,1H3
• InChI Key: JZKISBBHEKBVOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(N1CC3=CC=CC=C3)C=CC(=C2)Cl)C#N

Description

1-Benzyl-5-chloro-2-methyl-1H-indole-3-carbonitrile is a synthetic organic compound belonging to the indole family Indoles are significant heterocyclic systems found in various natural products and drugs This compound is characterized by its unique structure, which includes a benzyl group, a chlorine atom, a methyl group, and a carbonitrile group attached to the indole core

Preparation Methods

The synthesis of 1-Benzyl-5-chloro-2-methyl-1H-indole-3-carbonitrile typically involves multi-step organic reactions. One common synthetic route includes the Fischer indole synthesis, where a phenylhydrazine derivative reacts with a ketone under acidic conditions to form the indole core . Subsequent functionalization steps introduce the benzyl, chloro, methyl, and carbonitrile groups. Industrial production methods may involve optimized reaction conditions, such as the use of specific catalysts and solvents, to enhance yield and purity .

Chemical Reactions Analysis

1-Benzyl-5-chloro-2-methyl-1H-indole-3-carbonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the carbonitrile group to an amine.

Substitution: Electrophilic substitution reactions can occur at the indole ring, particularly at the 3-position, using reagents like halogens or nitrating agents.

Coupling Reactions: The compound can participate in Suzuki-Miyaura coupling reactions to form biaryl derivatives.

Common reagents and conditions used in these reactions include acidic or basic catalysts, specific solvents, and controlled temperatures. Major products formed from these reactions depend on the specific functional groups introduced or modified during the reaction.

Scientific Research Applications

1-Benzyl-5-chloro-2-methyl-1H-indole-3-carbonitrile has diverse applications in scientific research:

Chemistry: It serves as a precursor for the synthesis of more complex indole derivatives and heterocyclic compounds.

Biology: The compound’s structure allows it to interact with various biological targets, making it useful in studying enzyme inhibition and receptor binding.

Medicine: Indole derivatives, including this compound, have shown potential in developing antiviral, anticancer, and anti-inflammatory agents.

Industry: The compound is used in the development of novel materials and as a building block in organic synthesis.

Mechanism of Action

The mechanism of action of 1-Benzyl-5-chloro-2-methyl-1H-indole-3-carbonitrile involves its interaction with specific molecular targets. The indole core can bind to various receptors and enzymes, modulating their activity. For example, it may inhibit certain kinases or interact with G-protein coupled receptors, affecting cellular signaling pathways . The presence of the carbonitrile group can enhance binding affinity and specificity towards these targets.

Comparison with Similar Compounds

1-Benzyl-5-chloro-2-methyl-1H-indole-3-carbonitrile can be compared with other indole derivatives, such as:

Indole-3-acetic acid: A plant hormone involved in growth regulation.

5-Fluoroindole: Used in medicinal chemistry for its antiviral properties.

1H-Indole-3-carbaldehyde: A precursor for synthesizing various biologically active compounds.

The uniqueness of 1-Benzyl-5-chloro-2-methyl-1H-indole-3-carbonitrile lies in its specific functional groups, which confer distinct chemical reactivity and biological activity compared to other indole derivatives.